Cas no 83044-92-2 (1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-7,7,9,9-tetramethyl-3-tetradecyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-7,7,9,9-tetramethyl-3-tetradecyl-
• CAS No: 83044-92-2
• MF: C₂₇H₄₉N₃O₃
• MW: 463.696267843246
• CID: 733778
• PubChem ID: 56842942
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-7,7,9,9-tetramethyl-3-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-7,7,9,9-tetramethyl-3-tetradecyl-
• 8-acetyl-3-tetradecyl-7,7,9,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-acetyl-7,7,9,9-tetramethyl-3-tetradecyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SCHEMBL21679925
• 9PZ465QM7V
• UNII-9PZ465QM7V
• EINECS 280-174-4
• 1,3,8-TRIAZASPIRO(4.5)DECANE-2,4-DIONE, 8-ACETYL-7,7,9,9-TETRAMETHYL-3-TETRADECYL-
• 83044-92-2
• NS00038231
• DTXSID90232136
• 8-Acetyl-3-tetradecyl-7,7,9,9-tetramethyl-1,3,8-triazaspiro(4.5)decane-2,4-dione

• Inchi： 1S/C27H49N3O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-29-23(32)27(28-24(29)33)20-25(3,4)30(22(2)31)26(5,6)21-27/h7-21H2,1-6H3,(H,28,33)
• InChI Key： IGNCWWUPXNNJLF-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C)(C)N(C(C)=O)C(C)(C)C2)NC(N1CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 463.37739243g/mol
• Monoisotopic Mass: 463.37739243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.04
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.517